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Compound of Interest

Compound Name: JNJ-46778212

Cat. No.: B15616216 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: VU0409551 is a potent, selective, and orally bioavailable positive allosteric

modulator (PAM) of the metabotropic glutamate receptor subtype 5 (mGlu5).[1][2] As a "pure"

PAM, it does not possess intrinsic agonist activity in certain assays but enhances the receptor's

response to the endogenous ligand, glutamate.[3] A key feature of VU0409551 is its biased

signaling profile; it potentiates Gαq-coupled signaling pathways, such as intracellular calcium

mobilization and ERK1/2 phosphorylation, but does not potentiate mGlu5 modulation of N-

methyl-D-aspartate (NMDA) receptor currents.[3][4][5] This biased agonism may contribute to

its favorable therapeutic window and has made it a valuable tool compound for investigating

the roles of mGlu5 in neuropsychiatric disorders like schizophrenia.[1]

These application notes provide essential data and detailed protocols for utilizing VU0409551

in cell culture-based experiments.

Compound Technical Data
For successful experimental design, it is crucial to understand the physicochemical properties

of VU0409551.
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Property Value

Molecular Weight 352.36 g/mol

Formula C₂₀H₁₇FN₂O₃

CAS Number 1363281-27-9

Solubility Soluble to 100 mM in DMSO, 50 mM in ethanol

Storage Store at +4°C

Purity ≥98%

(Data sourced from R&D Systems)

In Vitro Pharmacological Data
VU0409551's potency as an mGlu5 PAM has been characterized in various cell-based assays.

Assay System Parameter Value Reference

HEK293 cells

expressing human

mGlu5

EC₅₀ 260 nM [1]

HEK293A cells

expressing rat mGlu5
EC₅₀ 235 nM [3]

Primary rat cortical

astrocytes
EC₅₀ 317 nM [3]

Glutamate

Concentration

Response Curve

(CRC) Shift

Fold Shift ~10-fold at 10 µM [1]

Selectivity -

Highly selective for

mGlu5 over

mGlu₁₋₄,₆₋₈

[1][3]
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Signaling Pathways and Experimental Workflow
VU0409551 modulates specific intracellular signaling cascades downstream of mGlu5

activation.
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Preparation

Assay Procedure

Data Acquisition & Analysis

↓ Prepare VU0409551
Stock Solution (DMSO)

Culture & Seed Cells
(e.g., HEK293-mGlu5) a1

Load Cells with
Calcium-Sensitive Dye

a2

Wash & Add Assay Buffer

a3

Pre-incubate with
VU0409551 or Vehicle

a4

Add Glutamate (EC₂₀)
Stimulation

a5

Measure Fluorescence
(e.g., Plate Reader)

a6

Analyze Data:
Calculate EC₅₀ & % Max Response

a7

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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